Cas no 81115-60-8 (5-methyl-1H-indazol-4-amine)

5-Methyl-1H-indazol-4-amine is a heterocyclic organic compound featuring an indazole core substituted with a methyl group at the 5-position and an amino group at the 4-position. This structure imparts significant potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its indazole scaffold is known for contributing to bioactive properties, making it valuable in the development of kinase inhibitors, receptor modulators, and other therapeutic agents. The amino group enhances reactivity, facilitating further functionalization for tailored applications. High purity and stability under standard conditions ensure consistent performance in research and industrial processes. Its well-defined synthetic pathways support scalable production for diverse chemical applications.

5-methyl-1H-indazol-4-amine structure

Product Name:5-methyl-1H-indazol-4-amine

CAS No:81115-60-8

MF:C₈H₉N₃

MW:147.177160978317

MDL:MFCD19204122

CID:704495

PubChem ID:19354432

Update Time:2025-05-27

5-methyl-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Indazol-4-amine, 5-methyl-
- 5-Methyl-1H-indazol-4-amine
- 1H-Indazole, 4-amino-5-methyl- (6CI)
- 5-Methyl-1H-indazol-4-amine (ACI)
- 4-Amino-5-methylindazole
- 5-Methyl-1H-indazol-4-ylamine
- 5-Methyl-4-indazolamine
- 5-Methyl-4-indazolylamine
- 81115-60-8
- SCHEMBL3534803
- DS-8513
- DB-382748
- 4-amino(5-methyl-1h-indazole)
- MFCD19204122
- AKOS006341038
- SY163292
- SB16401
- CS-0040303
- PGCAHTNLXQHIOZ-UHFFFAOYSA-N
- EN300-180835
- DTXSID00598311
- Y10965
- 5-methyl-1H-indazol-4-amine
- MDL： MFCD19204122
- Inchi： 1S/C8H9N3/c1-5-2-3-7-6(8(5)9)4-10-11-7/h2-4H,9H2,1H3,(H,10,11)
- InChI Key： PGCAHTNLXQHIOZ-UHFFFAOYSA-N
- SMILES： N1NC2C(=C(C(C)=CC=2)N)C=1

Computed Properties

Exact Mass: 147.079647300g/mol
Monoisotopic Mass: 147.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 374.0±22.0 °C at 760 mmHg
Flash Point: 207.9±9.5 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-methyl-1H-indazol-4-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5-methyl-1H-indazol-4-amine Pricemore >>

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